Cas no 442152-02-5 (methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate)

• Product Name: methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate
• CAS No: 442152-02-5
• MF: C₁₈H₁₅N₃O₅S₂
• MW: 417.45880150795
• CID: 5994022
• PubChem ID: 1566229
• Update Time: 2025-10-28

methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate
• methyl 4-[[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]carbamoyl]benzoate
• Benzoic acid, 4-[[[4-[(2-thiazolylamino)sulfonyl]phenyl]amino]carbonyl]-, methyl ester
• F1759-0078
• Oprea1_301610
• METHYL 4-({4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}CARBAMOYL)BENZOATE
• methyl 4-((4-(N-(thiazol-2-yl)sulfamoyl)phenyl)carbamoyl)benzoate
• 442152-02-5
• AKOS002349293
• SR-01000488621
• SR-01000488621-1

• Inchi： 1S/C18H15N3O5S2/c1-26-17(23)13-4-2-12(3-5-13)16(22)20-14-6-8-15(9-7-14)28(24,25)21-18-19-10-11-27-18/h2-11H,1H3,(H,19,21)(H,20,22)
• InChI Key： XEAPLEXBTQVGRY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(NC2=CC=C(S(NC3=NC=CS3)(=O)=O)C=C2)=O)C=C1

Computed Properties

• Exact Mass: 417.04531293g/mol
• Monoisotopic Mass: 417.04531293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.501±0.06 g/cm3(Predicted)
• pka: 6.99±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate

Introduction to Methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate (CAS No. 442152-02-5)

Methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate, identified by the CAS registry number 442152-02-5, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and chemical synthesis. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a methyl benzoate moiety, which serves as a versatile platform for further functionalization and modification. The presence of the 1,3-thiazole ring introduces additional electronic and steric properties, enhancing its potential for use in drug design and development.

The synthesis of methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate involves a series of carefully designed chemical reactions, including nucleophilic substitution, coupling reactions, and esterification processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of using advanced catalysts and reaction conditions to achieve high-quality products. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product integrity.

One of the most intriguing aspects of this compound is its pharmacological profile. Methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways, such as cyclooxygenase (COX) enzymes and nuclear factor-kappa B (NF-kB). These findings suggest that the compound could be a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate has also been explored for its role in materials science. The compound's ability to form stable crystalline structures makes it an attractive candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic cells. Initial results indicate that it exhibits favorable electronic properties, including high charge carrier mobility and excellent photostability.

The structural versatility of methyl 4-({4-(1,3-thiazol-2-yl)sulfamoylphenyl}carbamoyl)benzoate also makes it a valuable tool in combinatorial chemistry and high-throughput screening campaigns. Its modular design allows for easy modification of functional groups, enabling researchers to explore a wide range of chemical space in search of new bioactive molecules. This has led to the discovery of several analogs with enhanced potency and selectivity against various therapeutic targets.

From an environmental perspective, the synthesis and application of methyl 4-{...}benzoate have been evaluated for their sustainability and eco-friendliness. Researchers have emphasized the importance of adopting green chemistry principles in the production process. For example, the use of renewable feedstocks and energy-efficient reaction conditions has been proposed to minimize the environmental footprint of this compound's manufacturing.

In conclusion, methyl 4-{...}benzoate (CAS No. 442152-02-5) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with its promising biological and materials properties, positions it as a key player in future scientific advancements. As research continues to uncover new applications and optimizations for this compound, it is likely to play an increasingly important role in both academic and industrial settings.